![molecular formula C16H29N3O2 B7508049 4-Methyl-1-[4-(piperidine-1-carbonyl)piperazin-1-yl]pentan-1-one](/img/structure/B7508049.png)
4-Methyl-1-[4-(piperidine-1-carbonyl)piperazin-1-yl]pentan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Methyl-1-[4-(piperidine-1-carbonyl)piperazin-1-yl]pentan-1-one, also known as MPPP, is a synthetic compound that belongs to the family of cathinones. It is a psychoactive substance that has been used for scientific research purposes, mainly to study its mechanism of action and its effects on the human body. MPPP is a relatively new compound, and its synthesis method and biochemical and physiological effects are still being studied.
Mechanism of Action
4-Methyl-1-[4-(piperidine-1-carbonyl)piperazin-1-yl]pentan-1-one acts as a dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine into the presynaptic neuron, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels leads to the activation of dopamine receptors, which are responsible for the rewarding effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to increase locomotor activity in animals, indicating its stimulant properties. It has also been shown to increase dopamine release in the striatum, which is responsible for the reward pathway in the brain. This compound has been shown to have similar effects to other cathinones, such as increased heart rate and blood pressure, hyperthermia, and seizures.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Methyl-1-[4-(piperidine-1-carbonyl)piperazin-1-yl]pentan-1-one in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. This compound has also been shown to have similar effects to other cathinones, which allows for comparison studies. However, one limitation of using this compound in lab experiments is its psychoactive properties, which can make it difficult to study its effects on behavior and physiology.
Future Directions
There are several future directions for the study of 4-Methyl-1-[4-(piperidine-1-carbonyl)piperazin-1-yl]pentan-1-one. One direction is to investigate its long-term effects on behavior and physiology, as well as its potential for addiction and abuse. Another direction is to study its effects on different neurotransmitter systems, such as the serotonin and norepinephrine systems. Finally, the development of analogs of this compound with different chemical structures could provide insight into the structure-activity relationship of cathinones and their effects on the human body.
Conclusion:
In conclusion, this compound, or this compound, is a psychoactive substance that has been used for scientific research purposes. Its synthesis method is relatively simple, and it acts as a dopamine reuptake inhibitor. This compound has been shown to have similar effects to other cathinones, such as increased heart rate and blood pressure, hyperthermia, and seizures. There are several future directions for the study of this compound, including investigating its long-term effects on behavior and physiology, studying its effects on different neurotransmitter systems, and developing analogs with different chemical structures.
Synthesis Methods
The synthesis of 4-Methyl-1-[4-(piperidine-1-carbonyl)piperazin-1-yl]pentan-1-one involves the reaction of 4-methylpentan-1-one with piperidine-1-carbonyl chloride and piperazine in the presence of a catalyst. The resulting compound is then purified using chromatography techniques. The synthesis method of this compound is relatively simple, and the compound can be obtained in high yields.
Scientific Research Applications
4-Methyl-1-[4-(piperidine-1-carbonyl)piperazin-1-yl]pentan-1-one has been used for scientific research purposes, mainly to study its mechanism of action and its effects on the human body. This compound is a psychoactive substance that acts as a dopamine reuptake inhibitor, similar to other cathinones such as 3,4-methylenedioxypyrovalerone (MDPV) and α-pyrrolidinopentiophenone (α-PVP). This compound has been used in animal studies to investigate its effects on behavior, locomotion, and dopamine release.
Properties
IUPAC Name |
4-methyl-1-[4-(piperidine-1-carbonyl)piperazin-1-yl]pentan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H29N3O2/c1-14(2)6-7-15(20)17-10-12-19(13-11-17)16(21)18-8-4-3-5-9-18/h14H,3-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRIINEBDBZCIOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC(=O)N1CCN(CC1)C(=O)N2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.